Cas no 1004622-87-0 ([(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(adamantan-1-yl)acetate)

• Product Name: [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(adamantan-1-yl)acetate
• CAS No: 1004622-87-0
• MF: C₂₂H₃₂N₂O₃
• MW: 372.501086235046
• CID: 5459723
• PubChem ID: 7695880
• Update Time: 2025-06-09

[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(adamantan-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Z18310965
• [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(adamantan-1-yl)acetate
• [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(adamantan-1-yl)acetate

• Inchi： 1S/C22H32N2O3/c1-24(22(15-23)5-3-2-4-6-22)19(25)14-27-20(26)13-21-10-16-7-17(11-21)9-18(8-16)12-21/h16-18H,2-14H2,1H3
• InChI Key： WWQRKHLQOZYXPC-UHFFFAOYSA-N
• SMILES： O(CC(N(C)C1(C#N)CCCCC1)=O)C(CC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 614
• XLogP3: 4.4
• Topological Polar Surface Area: 70.4

Additional information on [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(adamantan-1-yl)acetate

[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(adamantan-1-yl)acetate

The compound [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(adamantan-1-yl)acetate (CAS No. 1004622-87-0) is a highly specialized organic compound with a complex structure and diverse applications. This compound is notable for its unique chemical properties, which make it a valuable component in various fields, including pharmaceuticals, materials science, and advanced chemical synthesis. The molecule consists of a cyanocyclohexyl group, a carbamoyl group, and an adamantan-1-yl group, each contributing to its distinctive reactivity and functionality.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with biologically active molecules. Researchers have explored its role as a prodrug carrier, where the adamantan-1-yl group serves as a hydrophobic anchor, enhancing the solubility and bioavailability of therapeutic agents. This innovation has significant implications for the development of targeted drug delivery systems, particularly in oncology and neurodegenerative diseases.

In addition to its pharmaceutical applications, [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(adamantan-1-yl)acetate has shown promise in materials science. Its rigid structure and high thermal stability make it an ideal candidate for the synthesis of advanced polymers and nanomaterials. Scientists have utilized this compound as a building block for creating self-healing polymers, which exhibit remarkable resilience under mechanical stress. These materials have potential applications in aerospace, automotive industries, and electronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the cyanocyclohexyl group through a cyanation reaction, followed by the coupling of the carbamoyl group using activated esters. The final step involves the incorporation of the adamantan-1-yl group, which is achieved through a Friedel-Crafts alkylation reaction. This synthesis pathway has been optimized to achieve high yields and purity, ensuring the compound's suitability for high-performance applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the cyanocyclohexyl group exhibits significant electron-withdrawing effects, which enhance the electrophilicity of the carbonyl carbon in the carbamoyl group. This property makes the compound highly reactive in nucleophilic substitution reactions, enabling its use as an efficient catalyst in organic transformations.

Furthermore, this compound has been investigated for its potential in green chemistry. Its ability to participate in reversible reactions under mild conditions makes it an attractive alternative to traditional reagents that often require harsh reaction conditions. Researchers have demonstrated that this compound can be recycled multiple times without significant loss of activity, contributing to more sustainable chemical processes.

In conclusion, [(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-(adamantan-1-yl)acetate (CAS No. 1004622-87-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry, driving innovation in drug delivery, materials science, and sustainable chemical processes. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.